Cas no 105783-77-5 (3-methanesulfonyl-1,2,4-triazine)

• Product Name: 3-methanesulfonyl-1,2,4-triazine
• CAS No: 105783-77-5
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 1163191
• PubChem ID: 13545731
• Update Time: 2025-04-20

3-methanesulfonyl-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfonyl-1,2,4-triazine
• 1,2,4-Triazine, 3-(methylsulfonyl)-
• 3-(Methylsulfonyl)-1,2,4-triazine
• LogP
• 3-methanesulfonyl-1,2,4-triazine
• AT22007
• DTXSID30543399
• AKOS006333561
• SCHEMBL18106949
• 3-Methanesulfonyl-[1,2,4]triazine
• 3-methysulphonyl-1,2,4-triazine
• 3-(Methanesulfonyl)-1,2,4-triazine
• DB-059407
• 105783-77-5
• CS-0527172
• EN300-119103
• TQ0188

• Inchi： 1S/C4H5N3O2S/c1-10(8,9)4-5-2-3-6-7-4/h2-3H,1H3
• InChI Key： NFRVNFNJYHDNJA-UHFFFAOYSA-N
• SMILES： S(C)(C1N=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 159.01035
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 360.424°C at 760 mmHg
• Flash Point: 171.779°C
• Refractive Index: 1.518
• PSA: 72.81
• LogP: 0.35590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines